impurities

  • (5alpha)-17-(3-Pyridinyl)androst-16-en-3-one
    • Cat. No.:
    • B193196
    • CAS No.:
    • 154229-26-2
    • Molecular Formula:
    • C24H31NO
    • Molecular Weight:
    • 349.5 g/mol
    Description
    A related compound of Abiraterone.
  • Adrogolide Hydrochloride
    • Cat. No.:
    • B193569
    • CAS No.:
    • 166591-11-3
    • Molecular Formula:
    • C22H26ClNO4S
    • Molecular Weight:
    • 436.0 g/mol
    Description
    the diacetyl prodrug of A-86929;  structure given in first source
  • Isoescin IA
    • Cat. No.:
    • B196299
    • CAS No.:
    • 219944-39-5
    • Molecular Formula:
    • C55H86O24
    • Molecular Weight:
    • 1131.3 g/mol
    Description
    isoescin Ia has been reported in Aesculus chinensis and Aesculus hippocastanum with data available.
    See also: Horse Chestnut (part of).
  • 2-Ethylbenzofuran
    • Cat. No.:
    • B194445
    • CAS No.:
    • 3131-63-3
    • Molecular Formula:
    • C10H10O
    • Molecular Weight:
    • 146.19 g/mol
    Description
    2-Ethylbenzofuran is used in the synthesis of benzofurans as potential antianginal agents. It is also used in the preparation of 2-arylpyridines that are used in the synthesis of complexes with physical properti...
  • Cyproheptadine Hydrochloride
    • Cat. No.:
    • B194771
    • CAS No.:
    • 41354-29-4
    • Molecular Formula:
    • C21H22ClN
    • Molecular Weight:
    • 323.9 g/mol
    Description
    Cyproheptadine hydrochloride (anhydrous) is the hydrochloride salt of cyproheptadine. Note that the drug named cyproheptadine hydrochloride generally refers to cyproheptadine hydrochloride sesquihydrate. It cont...
  • (E)-5-Tetradecene
    • Cat. No.:
    • B196200
    • CAS No.:
    • 41446-66-6
    • Molecular Formula:
    • C14H28
    • Molecular Weight:
    • 196.37 g/mol
    Description
    (E)-5-Tetradecene is a useful research compound. Its molecular formula is C14H28 and its molecular weight is 196.37 g/mol. The purity is usually > 95%.
    BenchChem offers high-quality (E)-5-Tetradecene suitab...
  • Cefaclor
    • Cat. No.:
    • B193732
    • CAS No.:
    • 53994-73-3
    • Molecular Formula:
    • C15H14ClN3O4S
    • Molecular Weight:
    • 367.8 g/mol
    Description
    Cefaclor is a cephalosporin bearing chloro and (R)-2-amino-2-phenylacetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a role as an antibacterial drug and a drug allergen.
    Semi...
  • 9-Methylacridine
    • Cat. No.:
    • B196024
    • CAS No.:
    • 611-64-3
    • Molecular Formula:
    • C14H11N
    • Molecular Weight:
    • 193.24 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
  • Azetidon
    • Cat. No.:
    • B194166
    • CAS No.:
    • 76855-69-1
    • Molecular Formula:
    • C13H25NO4Si
    • Molecular Weight:
    • 287.43 g/mol
    Description
    An impurity of Faropenem. Faropenem is an oral penem, closely related to the carbapenem class that is used for the treatment of bacterial infections.
  • 1,3-Dihydro-1-oxoisobenzofuran-5-carboxamide
    • Cat. No.:
    • B195767
    • CAS No.:
    • 85118-25-8
    • Molecular Formula:
    • C9H7NO3
    • Molecular Weight:
    • 177.16 g/mol
    Description
    1,3-Dihydro-1-oxoisobenzofuran-5-carboxamide is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
    BenchChem offers high-qualit...